(3S)-3-Methylcyclopentene-1-carbaldehyde

• CAS RN: 114818-65-4
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: (3S)-3-methylcyclopentene-1-carbaldehyde
• InChI: InChI=1S/C7H10O/c1-6-2-3-7(4-6)5-8/h4-6H,2-3H2,1H3/t6-/m0/s1
• InChI Key: IESCSGMYFIICHV-LURJTMIESA-N
• Isomeric SMILES: C[C@H]1CCC(=C1)C=O
• SMILES: CC1CCC(=C1)C=O
• synonyms: 1-Cyclopentene-1-carboxaldehyde, 3-methyl-, (S)- (9CI)

Description

(3S)-3-Methylcyclopentene-1-carbaldehyde is a chemical compound that belongs to the class of aldehydes. It is an important intermediate in the synthesis of various organic compounds and is widely used in scientific research applications.

Mechanism of Action

The mechanism of action of ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde is not fully understood. However, it is believed to act as a nucleophile, reacting with electrophiles such as aldehydes and ketones. This reaction results in the formation of a stable adduct, which can be further modified to form various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde have not been extensively studied. However, it is known to have low toxicity and is not considered to be a significant health hazard. It is also not known to have any significant effects on the environment.

Advantages and Limitations for Lab Experiments

The advantages of using ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde in lab experiments include its high yield and purity, as well as its versatility in the synthesis of various organic compounds. However, its limitations include its high cost and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are many potential future directions for the use of ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde in scientific research. One potential direction is the development of new synthetic routes to this compound, which could improve its yield and reduce its cost. Another direction is the use of ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde in the synthesis of new chiral building blocks and natural products. Additionally, ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde could be used as a reagent in the development of new analytical methods for aldehydes and ketones. Finally, ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde could be used in the development of new pharmaceuticals and agrochemicals, as well as in the fragrance industry.

Synthesis Methods

The synthesis of ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde involves the reaction of cyclopentadiene with acrolein in the presence of a catalyst. The reaction proceeds through a Diels-Alder reaction, followed by oxidation and dehydration to form ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde. The yield of this reaction is high, and the purity of the product can be easily controlled.

Scientific Research Applications

((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde is widely used in scientific research applications. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fragrances. It is also used as a starting material for the synthesis of chiral building blocks and natural products. In addition, ((3S)-3-Methylcyclopentene-1-carbaldehyde)-3-Methylcyclopentene-1-carbaldehyde is used as a reagent in the analysis of aldehydes and ketones.